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Compound of Interest

3-nitro-4-(trifluoromethyl)benzoic
Acid

Cat. No.: B054900

Compound Name:

An In-depth Technical Guide to the Safety and Handling of 3-Nitro-4-(trifluoromethyl)benzoic
Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only. It is
not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS provided
by the manufacturer and conduct a thorough, site-specific risk assessment before handling any
chemical.

Introduction

3-Nitro-4-(trifluoromethyl)benzoic acid (CAS No. 116965-16-3) is a chemical intermediate
utilized in the synthesis of more complex molecules, such as trifluoromethylated
(benzoxazolyl)actinocins.[1] Its molecular structure, featuring a nitro group and a trifluoromethyl
group, dictates its reactivity and toxicological profile. This guide provides comprehensive safety
and handling information to minimize risk and ensure a safe laboratory environment for all
personnel.

Chemical and Physical Properties

Understanding the fundamental properties of a substance is the first step in safe handling.
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Property Value Source
CAS Number 116965-16-3 [2][3]
Molecular Formula C8H4F3NO4 [11[2][3]
Molecular Weight 235.12 g/mol [1]

Off-white to pale yellow
Appearance , [1][4]
solid/powder

Melting Point 156-158 °C [1]

Purity Typically 299% [3]

4-(Trifluoromethyl)-3-
Synonyms _ . [2][5]
nitrobenzoic acid, SNTF-BOA

Hazard Identification and Toxicology

This compound is classified as hazardous. The primary routes of exposure are inhalation,
ingestion, and skin or eye contact.

GHS Classification

The Globally Harmonized System (GHS) classification provides a clear picture of the potential
hazards.
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Hazard Class Category Hazard Statement GHS Pictogram
o H301: Toxic if
Acute Toxicity, Oral 3 Danger
swallowed
. H312: Harmful in )
Acute Toxicity, Dermal 4 ) ) Warning
contact with skin
Acute Toxicity, H332: Harmful if ]
] 4 ) Warning
Inhalation inhaled
Skin H315: Causes skin ]
o 2 o Warning
Corrosion/Irritation irritation
Serious Eye H319: Causes serious ]
o 2A S Warning
Damage/Irritation eye irritation
Specific Target Organ
o ] H335: May cause )
Toxicity (Single 3 ) S Warning
respiratory irritation
Exposure)
Source:[2]

Toxicological Summary

o Acute Effects: The primary acute hazards are toxicity if swallowed and harm from skin

contact or inhalation.[2] It is a known irritant to the skin, eyes, and respiratory system.[2][5]

o Chronic Effects: Information on long-term exposure is limited. As with many aromatic nitro

compounds, there is a potential for systemic effects, and the toxicological properties have

not been fully investigated.[4]

Experimental Protocols and Workflows

While specific experimental protocols for toxicological studies of this exact compound are not

publicly detailed, standardized OECD (Organisation for Economic Co-operation and

Development) guidelines are typically followed for chemical safety testing. The data presented

in the SDS are derived from such studies.
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Below are logical workflows for risk assessment and handling, which should be adapted into
site-specific Standard Operating Procedures (SOPSs).

Risk Assessment Workflow

A risk assessment must be performed before any new experiment involving this compound.
This involves identifying hazards, evaluating risks, and implementing control measures.

Risk Assessment Protocol

Identify Hazards

(Review SDS)

Evaluate Exposure Potential
(Quantity, Duration, Task)

Assess Current Controls

(Fume Hood, PPE)

Determine Risk Level

(High/Medium/Low)
High/Medium Unacceptable
Implement Additional Controls
(e.g., Glovebox, Respirator) Lol Sliop ansl Rie-evellsie
A4

Proceed with Experiment
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Caption: A logical workflow for assessing risk before handling the compound.

Safe Handling and Personal Protective Equipment
(PPE)

Safe handling relies on a combination of engineering controls, administrative controls, and
appropriate PPE.

Engineering Controls

» Ventilation: Always handle this compound in a well-ventilated area.[4] A certified chemical
fume hood is mandatory for all procedures that may generate dust or aerosols.[6]

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[7]

Personal Hygiene

e Wash hands thoroughly after handling, before breaks, and at the end of the workday.[4][8]
e Do not eat, drink, or smoke in laboratory areas.[8]

 Remove contaminated clothing immediately and wash it before reuse.[4]

Recommended Personal Protective Equipment (PPE)

The selection of PPE is critical to prevent exposure.
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PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
airborne particles that can

cause serious eye irritation.[4]

[6]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber).

Prevents skin contact, which
can lead to irritation and
systemic toxicity through
absorption.[4][6]

Skin/Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

Minimizes the risk of accidental
skin contact.[4][6]

Respiratory Protection

NIOSH/MSHA approved

respirator.

Required when dusts are
generated, if ventilation is
inadequate, or if exposure

limits are exceeded.[4]

Safe Handling Workflow

This diagram outlines the standard operating procedure for safely using the compound in a
laboratory setting.
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Safe Handling Workflow

Preparation

- Conduct Risk Assessment
- Verify Fume Hood Operation

Don PPE
(Gloves, Goggles, Lab Coat)

:

Chemical Handling
- Work within Fume Hood
- Minimize Dust Generation

:

Segregate Waste
(Solid, Liquid, Sharps)

:

Decontaminate & Clean
- Clean work surfaces
- Wipe down equipment

:

Doff PPE
(Remove gloves last)

Personal Hygiene

- Wash hands thoroughly
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Emergency Response Plan: Accidental Exposure

Exposure Event

Route of Exposure?
Ingestion

Skin Contact: Eye Contact:
Rinse with water (15+ min) Rinse with water (15+ min)

Seek Immediate Medical Attention
(Bring SDS)

Inhalation: Ingestion:
Move to fresh air Rinse mouth, call poison control

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


http://ww.chemblink.com/products/116965-16-3.htm
http://ww.chemblink.com/products/116965-16-3.htm
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Fluoro_4_nitrobenzaldehyde_oxime.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1831606&productDescription=3-NTRO-5-%28TRIFLROMETHL%29BENZ+5G&vendorId=VN00024248&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/3-Nitrobenzoic-acid.pdf
https://www.benchchem.com/product/b054900#safety-and-handling-of-3-nitro-4-trifluoromethyl-benzoic-acid
https://www.benchchem.com/product/b054900#safety-and-handling-of-3-nitro-4-trifluoromethyl-benzoic-acid
https://www.benchchem.com/product/b054900#safety-and-handling-of-3-nitro-4-trifluoromethyl-benzoic-acid
https://www.benchchem.com/product/b054900#safety-and-handling-of-3-nitro-4-trifluoromethyl-benzoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b054900?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

